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Compound of Interest

Compound Name: 8-(Tosylamino)quinoline

Cat. No.: B084751

An In-Depth Technical Guide to the Basic Handling and Storage of 8-(Tosylamino)quinoline

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of the essential handling and storage protocols for 8-
(Tosylamino)quinoline. Moving beyond a simple checklist, this document elucidates the
rationale behind each procedural step, grounding best practices in the physicochemical
properties and known hazards of the compound. Our objective is to foster a proactive safety
culture and ensure the long-term integrity of the material for reliable experimental outcomes.

Compound Identification and Physicochemical
Profile

8-(Tosylamino)quinoline, a sulfonamide derivative, is a solid, crystalline compound utilized in
various research applications, including synthetic chemistry and medicinal chemistry.[1][2] A
precise understanding of its physical properties is fundamental to its appropriate handling and
storage.

Table 1: Physicochemical Properties of 8-(Tosylamino)quinoline
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Property Value Source(s)
CAS Number 10304-39-9 [11[3]
Molecular Formula C16H14N202S [3][4]
Molecular Weight 298.36 g/mol [3]
White to pale brown
Appearance , [1][3][4]
solid/powder
Melting Point 154-158 °C (lit.) [3][4]

| Form | Solid |[3] |

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 8-(Tosylamino)quinoline is classified
with specific hazards that necessitate careful handling to minimize risk to personnel. The

primary routes of exposure are inhalation of dust, skin contact, and eye contact.

Table 2: GHS Hazard Identification for 8-(Tosylamino)quinoline

) Hazard

Hazard Class GHS Code Signal Word Source(s)

Statement
Skin .

. ] ] Causes skin
Corrosionlirrit Warning o
. irritation.
ation
Serious Eye ) Causes serious
Warning

Damage/Irritation

eye irritation.

| Specific Target Organ Toxicity (Single Exposure) | H335 | Warning | May cause respiratory

irritation. | |

The presence of the quinoline moiety suggests a cautious approach, as some quinoline

derivatives are known for other potential hazards.[5][6] Therefore, treating the compound with
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respect and adhering to stringent safety protocols is paramount. The GHS pictogram
associated with these hazards is the exclamation mark (GHS07).[1]

Hierarchy of Controls: A Systematic Approach to
Safety

To mitigate the risks identified, a systematic approach based on the hierarchy of controls
should be implemented. This framework prioritizes the most effective measures for ensuring

laboratory safety.

/Hierarchy of Controls for 8-(Tosy|amino)quino|ine\

Engineering Controls

(e.g., Chemical Fume Hood, Ventilated Balance Enclosure)

First Line of Defense

Administrative Controls
(e.g., SOPs, Training, Labeling)

Essential Final Barrier

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls, prioritizing engineering solutions over PPE.

Engineering Controls

The primary engineering control for handling 8-(Tosylamino)quinoline powder is a certified
chemical fume hood or a ventilated balance enclosure (powder hood).[7] This captures
airborne particles at the source, preventing inhalation, which is critical given its classification as

a respiratory irritant.
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Administrative Controls

o Standard Operating Procedures (SOPs): Laboratories must develop and maintain detailed
SOPs for the handling and storage of this compound.

» Training: All personnel must be trained on the specific hazards and handling procedures for
8-(Tosylamino)quinoline before working with it.

o Labeling: Ensure all primary and secondary containers are clearly labeled with the
compound name, CAS number, and appropriate GHS hazard pictograms.

Personal Protective Equipment (PPE)

PPE is the final line of defense and should never be used as a substitute for robust engineering
controls.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
dust particles causing serious eye irritation.[5]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and removed properly to avoid skin contamination.[5]

o Body Protection: A standard laboratory coat should be worn to prevent skin contact.

» Respiratory Protection: If working outside of a fume hood is unavoidable (not
recommended), a NIOSH-approved N95 dust mask or higher-level respirator is required to
prevent respiratory tract irritation.

Safe Handling Protocols

Adherence to a systematic workflow minimizes exposure and prevents contamination.

Weighing and Aliquoting Protocol

o Preparation: Don the required PPE (lab coat, safety goggles, gloves).

e Engineering Control: Perform all manipulations of the solid compound within a chemical
fume hood or ventilated balance enclosure.
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» Static Control: Use an anti-static weigh boat or dish, as fine powders can be susceptible to
static electricity, leading to material loss and contamination.

» Dispensing: Use a dedicated, clean spatula to carefully transfer the desired amount of 8-
(Tosylamino)quinoline from the stock container to the weigh boat. Avoid creating airborne
dust.

o Closure: Immediately and securely close the stock container cap after dispensing to prevent
absorption of atmospheric moisture and contamination.

o Cleanup: Carefully clean the spatula and the balance area. Dispose of any contaminated
wipes or weigh boats as solid chemical waste.

e Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete,
even after removing gloves.[7]

Storage and Stability

Proper storage is crucial for maintaining the chemical integrity of 8-(Tosylamino)quinoline and
ensuring safety within the laboratory.

General Storage Conditions

The compound should be stored at room temperature (15-25°C) in a dry, cool, and well-
ventilated area.[1][3][7] It is classified as a Storage Class 11 Combustible Solid, indicating it
should be stored away from strong oxidizing agents.

Container and Atmosphere

o Container: Keep the compound in its original, tightly sealed container to prevent
contamination and exposure to air and moisture.[8]

 Inert Atmosphere: While the Safety Data Sheet for the similar compound 8-aminoquinoline
notes air sensitivity and recommends storage under an inert atmosphere, this is not explicitly
stated for 8-(Tosylamino)quinoline.[7] However, for long-term (>1 year) archival storage,
storing under an inert gas like argon or nitrogen is a best practice to prevent potential
oxidative degradation or reaction with atmospheric moisture.
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Incompatible Materials

Store 8-(Tosylamino)quinoline segregated from the following:
e Strong Oxidizing Agents: Can cause exothermic reactions.

e Strong Acids: Can react with the amine and quinoline nitrogen atoms.[7]
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Receive 8-(Tosylamino)quinoline

Is container sealed and intact?

Select designated storage area:
- Room Temperature Quarantine and Report
- Dry & Well-Ventilated

Are incompatible materials
(Strong Acids, Oxidizers)
stored separately?

Relocate Incompatibles

Store Compound in Cabinet

Update Chemical Inventory

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant storage of the compound.

Spill and Emergency Procedures
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Small Spills (Solid Powder)

o Evacuate: If necessary, restrict access to the affected area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Gently cover the spill with an inert absorbent material like sand or vermiculite to
prevent dust from becoming airborne. Do not use combustible materials like paper towels for
the initial covering.

o Collect: Carefully sweep or scoop the material into a suitable, labeled container for
hazardous waste disposal. Avoid creating dust.

» Decontaminate: Clean the spill area with a suitable solvent (e.qg., isopropanol, ethanol) and
then soap and water.

» Dispose: Dispose of all cleanup materials as hazardous waste.

Personnel Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7]

Waste Disposal

All waste containing 8-(Tosylamino)quinoline, including empty containers, contaminated PPE,
and spill cleanup materials, must be disposed of as hazardous chemical waste.[8] Follow all
local, state, and federal regulations for chemical waste disposal. Do not allow the product to
enter drains or the environment.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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